Cas no 1481520-75-5 (4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine
• CAS No: 1481520-75-5
• MF: C₈H₁₄BrN₃O
• MW: 248.120260715485
• CID: 5896218
• PubChem ID: 65175562
• Update Time: 2025-09-27

4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-bromo-1-(3-ethoxypropyl)-
• 4-Bromo-1-(3-ethoxypropyl)-1h-pyrazol-3-amine
• CS-0285018
• EN300-1107295
• AKOS014509408
• 1481520-75-5
• 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine

• Inchi： 1S/C8H14BrN3O/c1-2-13-5-3-4-12-6-7(9)8(10)11-12/h6H,2-5H2,1H3,(H2,10,11)
• InChI Key： SUMWAWXIRQRWJU-UHFFFAOYSA-N
• SMILES： N1(CCCOCC)C=C(Br)C(N)=N1

Computed Properties

• Exact Mass: 247.03202g/mol
• Monoisotopic Mass: 247.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 347.3±32.0 °C(Predicted)
• pka: 1.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine

Comprehensive Guide to 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine (CAS No. 1481520-75-5): Properties, Applications, and Market Insights

4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine (CAS 1481520-75-5) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative contains both bromine and ethoxypropyl functional groups, making it valuable for designing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The compound's molecular structure features a brominated pyrazole core with an amine group at the 3-position and an ethoxypropyl side chain at the 1-position. This combination creates interesting electronic properties that influence its reactivity and interaction with biological targets. Current studies focus on optimizing its synthetic routes to improve yield and purity, with many laboratories exploring green chemistry approaches to its production – a hot topic in modern organic synthesis.

In pharmaceutical applications, 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine serves as a key intermediate for developing potential therapeutic agents. Its structural motif appears in compounds being investigated for anti-inflammatory and anticancer properties, aligning with current research trends in targeted therapies. The compound's solubility profile (enhanced by the ethoxypropyl group) makes it particularly useful for formulations requiring improved bioavailability.

The agrochemical industry has shown growing interest in pyrazole-based compounds like CAS 1481520-75-5 for developing new-generation pesticides with improved environmental profiles. Its structural features allow for the creation of molecules with selective activity against pests while minimizing effects on beneficial organisms – addressing the increasing demand for sustainable crop protection solutions. Researchers are examining its derivatives as potential herbicide safeners and fungicide precursors.

From a commercial perspective, the market for 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine has seen steady growth, driven by expanding R&D activities in both pharmaceutical and agricultural sectors. Suppliers are responding to the need for high-purity batches suitable for medicinal chemistry applications. The compound's patent landscape reveals its incorporation in several experimental drug candidates, making it a subject of interest for intellectual property analysts.

Quality control of CAS 1481520-75-5 presents specific challenges due to the compound's sensitivity to light and moisture. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are essential for verifying its purity and stability. Storage recommendations typically suggest argon atmosphere protection and low-temperature conditions to maintain optimal quality – considerations that reflect broader trends in handling sensitive intermediates.

The synthesis of 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine involves multi-step organic transformations starting from commercially available pyrazole precursors. Recent literature highlights improved methods for introducing the bromo substituent while maintaining the integrity of the amine functionality. Process chemists are particularly focused on developing atom-economical routes that minimize waste generation – addressing the pharmaceutical industry's push toward greener manufacturing practices.

Regulatory aspects surrounding CAS 1481520-75-5 continue to evolve as its applications expand. While not currently classified as hazardous under major chemical inventories, proper risk assessment is recommended when handling this compound in laboratory settings. Material Safety Data Sheets (MSDS) provide essential guidance on personal protective equipment requirements and emergency procedures, reflecting the chemical industry's increased emphasis on workplace safety standards.

Future research directions for 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine derivatives may explore their potential in material science applications, particularly in designing organic electronic components. The compound's conjugated system and functional group diversity make it a candidate for developing novel organic semiconductors – an area experiencing rapid growth due to demands for flexible electronics and sustainable energy solutions.

For researchers sourcing CAS 1481520-75-5, verification of supplier credentials and batch-specific analytical data is crucial. The market has seen increased availability from specialty chemical providers, with purity grades ranging from technical (90-95%) to research-grade (>98%). Pricing trends reflect the compound's growing importance in high-value applications, with costs varying significantly based on quantity and purity specifications.

Analytical characterization of 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine requires particular attention to structural confirmation due to potential isomer formation during synthesis. Advanced spectroscopic methods including 2D NMR techniques help unequivocally establish the substitution pattern on the pyrazole ring. These quality assurance measures align with the pharmaceutical industry's stringent requirements for chemical intermediates used in drug development pipelines.

The environmental fate of CAS 1481520-75-5 and related compounds has become an important consideration in product development cycles. Recent ecotoxicology studies on similar brominated heterocycles inform proper handling and disposal procedures, reflecting broader regulatory trends toward green chemistry principles. These assessments help guide responsible use of the compound across various research and industrial applications.

In conclusion, 4-bromo-1-(3-ethoxypropyl)-1H-pyrazol-3-amine represents an important chemical building block with diverse applications in life sciences and beyond. Its unique structural features continue to inspire innovation across multiple disciplines, from medicinal chemistry to advanced materials. As research progresses, this compound will likely play an increasingly significant role in developing solutions for some of today's most pressing scientific and technological challenges.